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Compound of Interest

Compound Name: Calcium periodate

Cat. No.: B12715432 Get Quote

Essential Safety and Handling Guide for Calcium
Periodate
This guide provides crucial safety and logistical information for the handling of Calcium
periodate. Given the limited specific safety data available for Calcium periodate, this

document draws upon information from the closely related compound, Calcium iodate, to

establish best practices for laboratory safety and chemical handling.

Personal Protective Equipment (PPE)
It is imperative to use appropriate personal protective equipment to minimize exposure and

ensure safety. The following table summarizes the recommended PPE for handling Calcium
periodate.
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Protection Type Equipment Purpose Standard

Eye/Face Protection

Safety glasses with

side-shields or

chemical safety

goggles.[1][2][3] Face

shield if there is a risk

of splashing.

To protect eyes from

dust particles and

splashes.

OSHA's eye and face

protection regulations

in 29 CFR 1910.133

or European Standard

EN166.[3][4]

Skin Protection

Chemical-resistant

gloves (e.g., nitrile

rubber).[1][2]

Protective clothing to

prevent skin

exposure.[1][3]

To prevent skin

contact with the

chemical.

Respiratory Protection

NIOSH/MSHA or

European Standard

EN 149 approved

respirator.[1][3][4]

To be used if

exposure limits are

exceeded, if irritation

occurs, or in case of

dust formation.[1][4]

Follow OSHA

respirator regulations

in 29 CFR 1910.134

or European Standard

EN 149.[3][4]

Operational Plan for Handling Calcium Periodate
Follow these procedural steps for the safe handling of Calcium periodate from receipt to

disposal.

Receiving and Storage
Upon receipt, inspect the container for any damage.

Store in a dry, cool, and well-ventilated place.[1][4]

Keep containers tightly closed.[1][2][4]

Store away from combustible materials, reducing agents, alcohols, halogens, and finely

powdered metals.[1][4]
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Handling
Handle in a well-ventilated area, preferably under a chemical fume hood.[4]

Avoid dust formation.[1][4]

Do not breathe dust.[4]

Avoid contact with eyes, skin, and clothing.[1][4]

Wash hands thoroughly after handling.[1][2]

Keep away from heat, sparks, and open flames.[2][3]

Spill and Emergency Procedures
Spill Response:

Ensure adequate ventilation.[1]

Evacuate personnel from the immediate area.

Wear appropriate PPE as detailed in the table above.

For solid spills, sweep up the material and place it into a suitable, closed container for

disposal.[1] Avoid generating dust.

Do not use combustible materials like paper towels for cleaning up spills.[3][5]

After material pickup is complete, ventilate the area and wash the spill site.[6]

First Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under

the eyelids.[1] Seek medical attention.[1]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.[1]

Remove and wash contaminated clothing before reuse.[1] If skin irritation occurs, get

medical advice.[1]
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Inhalation: Move the victim to fresh air.[1] If breathing is difficult, give oxygen.[1] Seek

medical attention if you feel unwell.[1]

Ingestion: Clean mouth with water and drink plenty of water afterward.[1] Do NOT induce

vomiting.[3][5] Seek medical attention.[1]

Disposal Plan
Dispose of contents and container to an approved waste disposal plant.[1]

Disposal should be in accordance with applicable regional, national, and local laws and

regulations.[7]

Do not release into the environment.[1]

Hazard Information
Hazard Class Description

Oxidizing Solid

Strong oxidizer. Contact with combustible or

organic material may cause a fire.[4][5] May

intensify fire.[6]

Skin Irritation Causes skin irritation.[1][5]

Eye Irritation Causes serious eye irritation.[1][5]

Respiratory Irritation May cause respiratory tract irritation.[5][6]

Safe Handling Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC318411000&productDescription=CALCIUM+IODATE%2C+PURE+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC318411000&productDescription=CALCIUM+IODATE%2C+PURE+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC318411000&productDescription=CALCIUM+IODATE%2C+PURE+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC318411000&productDescription=CALCIUM+IODATE%2C+PURE+100GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/03029.pdf
https://employees.delta.edu/facilities/_safety-data-sheets/calciuim-iodate-acros.pdf
https://www.fishersci.com/store/msds?partNumber=AC318411000&productDescription=CALCIUM+IODATE%2C+PURE+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC318411000&productDescription=CALCIUM+IODATE%2C+PURE+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.kirbyagri.com/downloads/feed-sheets/CALCIUM_IODATE__63.5_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC318411000&productDescription=CALCIUM+IODATE%2C+PURE+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC419610050&productDescription=SODIUM+PERIODATE+REAGENT+5G&vendorId=VN00032119&countryCode=US&language=en
https://employees.delta.edu/facilities/_safety-data-sheets/calciuim-iodate-acros.pdf
https://www.flinnsci.com/sds_200.05-calcium-iodate/sds_200.05/
https://www.fishersci.com/store/msds?partNumber=AC318411000&productDescription=CALCIUM+IODATE%2C+PURE+100GR&vendorId=VN00032119&countryCode=US&language=en
https://employees.delta.edu/facilities/_safety-data-sheets/calciuim-iodate-acros.pdf
https://www.fishersci.com/store/msds?partNumber=AC318411000&productDescription=CALCIUM+IODATE%2C+PURE+100GR&vendorId=VN00032119&countryCode=US&language=en
https://employees.delta.edu/facilities/_safety-data-sheets/calciuim-iodate-acros.pdf
https://employees.delta.edu/facilities/_safety-data-sheets/calciuim-iodate-acros.pdf
https://www.flinnsci.com/sds_200.05-calcium-iodate/sds_200.05/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12715432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling and Emergency Workflow for Calcium Periodate

Standard Handling Procedure

Emergency Procedures

Receive Chemical

Store in Cool, Dry, Ventilated Area
Away from Combustibles

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Handle in Fume Hood
Avoid Dust Formation

Dispose of Waste in
Approved Container Spill Occurs

Accident

Personnel Exposure

Accident

Procedure Complete Evacuate Area Administer First Aid
(Flush Skin/Eyes, Move to Fresh Air)

Wear Emergency PPE

Contain Spill with
Inert Material

Sweep Up and Place
in Disposal Container

Decontaminate Spill Area

Seek Immediate
Medical Attention
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Caption: Logical workflow for the safe handling and emergency response procedures for

Calcium Periodate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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